![molecular formula C18H21NO4 B1243284 N-Benzoylmescaline](/img/structure/B1243284.png)
N-Benzoylmescaline
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Overview
Description
N-Benzoylmescaline is a natural product found in Piper umbellatum with data available.
Scientific Research Applications
Antibacterial Properties
- Antibacterial Activity Against Helicobacter pylori: N-Benzoylmescaline, isolated from the Brazilian medicinal plant Pariparoba (Pothomorphe umbellata), has shown significant antibacterial activity against Helicobacter pylori (Isobe, Ohsaki, & Nagata, 2002).
Synthesis and Biological Activity
- Synthesis of Heterocyclic Compounds: N-Benzoyl cyanoacetylhydrazine, a related compound, has been utilized in synthesizing various new heterocyclic compounds with potential biological activities, exhibiting antibacterial and antifungal properties (Mohareb, Ho, & Alfarouk, 2007).
Selective Metal Recovery
- Selective Recovery of Toxic Metals: N-Benzoyl-N′,N′-diheptadecylthiourea, a derivative, has been evaluated for the extraction of toxic metals, showing high selectivity for mercury over other metals like cadmium and lead (Fontàs, Hidalgo, Salvadó, & Anticó, 2005).
Pharmaceutical Applications
- Stability Studies in Pharmaceuticals: The stability of pharmaceutical products containing benzoyl peroxide, a related compound, has been studied using microcalorimetry. This includes analyzing solid state reactions of importance in pharmaceuticals (Beezer, O'Neill, Urakami, Connor, & Tetteh, 2004).
Analytical Chemistry
Spectrophotometric Reagents for Metal Determination
N-Benzoyl derivatives have been used as reagents in spectrophotometry for the determination of various metals like vanadium, showing the formation of complexes in specific media (Majumdar & Das, 1966).
Chromatographic Separation of Amino Acids
N-Aroyl d,l-amino acids, including N-Benzoyl derivatives, have been used for optical resolution in high-performance liquid chromatography, demonstrating the influence of the N-aroyl substituent on retention and resolution of amino acid enantiomers (Allenmark, Bomgren, & Borén, 1983).
Properties
Molecular Formula |
C18H21NO4 |
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Molecular Weight |
315.4 g/mol |
IUPAC Name |
N-[2-(3,4,5-trimethoxyphenyl)ethyl]benzamide |
InChI |
InChI=1S/C18H21NO4/c1-21-15-11-13(12-16(22-2)17(15)23-3)9-10-19-18(20)14-7-5-4-6-8-14/h4-8,11-12H,9-10H2,1-3H3,(H,19,20) |
InChI Key |
LKEQQVSIASVWMD-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)CCNC(=O)C2=CC=CC=C2 |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CCNC(=O)C2=CC=CC=C2 |
synonyms |
N-benzoylmescaline |
Origin of Product |
United States |
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